2-Amino-1,3-benzoxazole-6-carboxylic acid
Overview
Description
2-Amino-1,3-benzoxazole-6-carboxylic acid is an organic compound with the molecular formula C8H6N2O3 . It has a molecular weight of 178.15 .
Synthesis Analysis
Benzoxazoles, including 2-Amino-1,3-benzoxazole-6-carboxylic acid, can be synthesized using 2-aminophenol as a precursor . The synthesis involves a variety of methodologies using 2-aminophenol with aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts .Molecular Structure Analysis
The InChI code for 2-Amino-1,3-benzoxazole-6-carboxylic acid is 1S/C8H6N2O3/c9-8-10-5-2-1-4 (7 (11)12)3-6 (5)13-8/h1-3H, (H2,9,10) (H,11,12) . The InChI Key is YDSHCJMXVFSPNJ-UHFFFAOYSA-N .Chemical Reactions Analysis
The synthesis of benzoxazoles, including 2-Amino-1,3-benzoxazole-6-carboxylic acid, involves various chemical reactions . These include the use of samarium triflate as a reusable acid catalyst under mild reaction conditions in aqueous medium .Physical And Chemical Properties Analysis
2-Amino-1,3-benzoxazole-6-carboxylic acid has a molecular weight of 178.15 .Scientific Research Applications
Drug Discovery and Medicinal Chemistry
2-Amino-1,3-benzoxazole-6-carboxylic acid is a valuable scaffold in medicinal chemistry due to its presence in compounds with diverse biological activities. It has been extensively used as a starting material for different mechanistic approaches in drug discovery . The benzoxazole ring is known for its antimicrobial, antifungal, anticancer, antioxidant, and anti-inflammatory properties .
Synthesis of Heterocyclic Compounds
This compound serves as a precursor in the synthesis of various heterocyclic compounds. It offers a broad substrate scope and functionalization, which is significant for creating new molecules with potential pharmacological effects .
Development of Neuroprotective Drugs
Benzoxazole derivatives have been structurally related to riluzole, a neuroprotective drug approved for the treatment of amyotrophic lateral sclerosis (ALS). The synthesis of new benzoxazole derivatives could lead to the development of novel treatments for neurodegenerative diseases .
Antimicrobial Applications
The benzoxazole core can be functionalized to develop compounds with antimicrobial properties. For instance, derivatives of benzoxazole have shown potential in inhibiting capsule formation in uropathogenic Escherichia coli, which is crucial for combating bacterial infections .
Catalysis and Green Chemistry
2-Amino-1,3-benzoxazole-6-carboxylic acid can be used in various synthetic methodologies under different reaction conditions and catalysts, including nanocatalysts, metal catalysts, and ionic liquid catalysts. These methods contribute to the advancement of green chemistry by providing more sustainable and eco-friendly synthetic routes .
Anti-inflammatory and Analgesic Research
Derivatives of benzoxazole have been synthesized and evaluated for their anti-inflammatory and analgesic activities. This research is vital for the development of new medications that can manage pain and inflammation with reduced side effects .
Voltage-Gated Sodium Channel Modulation
Research has shown that certain benzoxazole derivatives can reduce voltage-dependent Na+ currents in cerebellar cultures. This application is important for understanding and potentially treating conditions associated with altered neuronal excitability .
Synthetic Organic Chemistry
The versatility of 2-Amino-1,3-benzoxazole-6-carboxylic acid in synthetic organic chemistry cannot be overstated. It is used in the synthesis of a wide range of organic compounds, demonstrating its importance as a building block in organic synthesis .
Safety and Hazards
Mechanism of Action
Target of Action
- 2-Amino-1,3-benzoxazole-6-carboxylic acid interacts with various enzymes or proteins involved in cellular processes. These include DNA topoisomerases, protein kinases, histone deacetylases, cyclooxygenases, and cholinesterases. By binding to these targets, the compound modulates their function, affecting pathways related to cancer formation and proliferation .
Biochemical Pathways
properties
IUPAC Name |
2-amino-1,3-benzoxazole-6-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O3/c9-8-10-5-2-1-4(7(11)12)3-6(5)13-8/h1-3H,(H2,9,10)(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YDSHCJMXVFSPNJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1C(=O)O)OC(=N2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1311315-81-7 |
Source
|
| Record name | 2-amino-1,3-benzoxazole-6-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine dihydrochloride](/img/structure/B1524998.png)
![4-[(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)methoxy]aniline hydrochloride](/img/structure/B1524999.png)
![[4-(Piperidin-1-yl)oxan-4-yl]methanamine dihydrochloride](/img/structure/B1525008.png)
![5-(aminomethyl)-1,4,6-trimethyl-1H,2H,3H-pyrazolo[3,4-b]pyridin-3-one](/img/structure/B1525011.png)
